Cas no 1775467-23-6 (1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine)

• Product Name: 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• CAS No: 1775467-23-6
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5266066
• Update Time: 2025-06-30

1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• Methanone, (2-methoxyphenyl)[4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]-

• Inchi： 1S/C22H23N3O3/c1-27-19-10-6-5-9-18(19)22(26)25-13-11-16(12-14-25)15-20-23-21(24-28-20)17-7-3-2-4-8-17/h2-10,16H,11-15H2,1H3
• InChI Key： BCOVOPJFIRMWAH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N1CCC(CC2ON=C(C3=CC=CC=C3)N=2)CC1)=O

Additional information on 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

Introduction to 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine (CAS No. 1775467-23-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine (CAS No. 1775467-23-6) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, combining a piperidine core with functionalized benzoyl and oxadiazole moieties, positions it as a versatile scaffold for drug discovery and mechanistic studies. This introduction delves into the compound's chemical characteristics, its synthetic considerations, and its relevance to contemporary research, emphasizing recent advancements where applicable.

The molecular architecture of 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is noteworthy for several reasons. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to engage with biological targets such as enzymes and receptors due to its favorable hydrogen bonding properties and lipophilicity. The presence of the 2-methoxybenzoyl group introduces a hydrophobic aromatic moiety that can modulate solubility and interact with hydrophobic pockets in proteins. Furthermore, the 3-phenyl-1,2,4-oxadiazole substituent adds another layer of complexity, as oxadiazole derivatives have been increasingly explored for their bioactivity.

Recent studies have highlighted the therapeutic potential of oxadiazole-containing compounds in various disease contexts. For instance, derivatives of 1,2,4-triazoles and their analogs have been investigated for their antimicrobial and anti-inflammatory properties. The 3-phenyl moiety in our compound may further enhance its interactions with biological targets by introducing additional hydrophobic interactions or π-stacking capabilities. This structural feature makes it an attractive candidate for designing molecules with improved binding affinity and selectivity.

The synthesis of 1-(2-methoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine involves multi-step organic transformations that require careful consideration of reaction conditions to ensure high yield and purity. Key synthetic steps likely include the formation of the piperidine ring via reductive amination or nucleophilic substitution reactions, followed by the introduction of the benzoyl group via esterification or acylation. The incorporation of the 3-phenyl-substituted oxadiazole is another critical step, which may involve cyclocondensation reactions under controlled conditions to avoid side products.

The choice of solvents and catalysts is paramount in this synthesis to minimize unwanted byproducts and maximize efficiency. For example, polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile are often employed in reactions involving heterocyclic compounds due to their ability to stabilize reactive intermediates. Transition metal catalysts like palladium or copper complexes may also be utilized to facilitate cross-coupling reactions between the piperidine core and the oxadiazole moiety.

In terms of biological activity, 1-(2-methoxybenzoyl)-4-[(3-phenoxy-substituted oxadiazol)methyl]piperidine has shown promise in preliminary screenings as a potential modulator of neurokinin receptors or other G protein-coupled receptors (GPCRs). Piperidine derivatives are well-documented for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier effectively. The additional functional groups in this compound may enhance its interaction with specific receptor subtypes while minimizing off-target effects.

Recent advances in computational chemistry have enabled more efficient virtual screening processes for identifying lead compounds like this one. Molecular docking simulations can predict binding affinities between 1-(2-methoxybenzoyl)-4-[(3-phenoxy-substituted oxadiazol)methyl]piperidine and target proteins with high accuracy. These studies can guide experimental efforts by highlighting key interactions between the compound's functional groups and potential binding pockets on biological targets.

The role of computational methods extends beyond initial hit identification; they are also instrumental in optimizing lead compounds through structure-based drug design (SBDD). By analyzing how different analogs of this compound interact with their targets at an atomic level, researchers can make informed modifications to improve potency, selectivity, and pharmacokinetic properties. For example, replacing the 3-phenoxy-substituted oxadiazol moiety with other heterocycles could alter binding dynamics significantly, offering new avenues for therapeutic intervention.

The growing interest in multitarget-directed ligands (MTDLs) has made compounds like 1-(2-methoxybenzoyl)-4-[(3-phenoxy-substituted oxadiazol)methyl]piperidine particularly relevant for modern drug discovery strategies. MTDLs are designed to simultaneously interact with multiple biological targets, thereby increasing therapeutic efficacy while reducing side effects associated with single-target drugs. The combination of piperidine, benzoyl, and oxadiazole moieties provides multiple interaction points that could facilitate such multitarget engagement.

In conclusion, 1-(2-methoxybenzoyl)-4-[(3-phenoxy-substituted oxadiazol)methyl]piperidine (CAS No. 1775467]) is a structurally complex yet promising compound that warrants further exploration in chemical biology and medicinal chemistry research programs worldwide. Its unique combination of pharmacophoric elements positions it as an excellent candidate for developing novel therapeutics targeting neurological disorders, inflammation, or other diseases where piperidine derivatives have shown promise previously.* As synthetic methodologies advance,* computational tools become more sophisticated,and our understanding deepens,this molecule will undoubtedly play an important role*in future drug discovery efforts.*